Cas no 898783-96-5 (2-(4-Bromophenyl)-3'-iodoacetophenone)

2-(4-Bromophenyl)-3'-iodoacetophenone structure
898783-96-5 structure
Product Name:2-(4-Bromophenyl)-3'-iodoacetophenone
CAS No:898783-96-5
MF:C14H10BrIO
MW:401.037075519562
CID:1946619
PubChem ID:24723897
Update Time:2025-04-21

2-(4-Bromophenyl)-3'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-BROMOPHENYL)-3'-IODOACETOPHENONE
    • 2-(4-bromophenyl)-1-(3-iodophenyl)ethanone
    • LogP
    • 2-(2-CHLOROPHENYL)PIPERAZINE
    • MFCD02260700
    • AKOS012835972
    • 2-(4-Bromophenyl)-1-(3-iodophenyl)ethan-1-one
    • 898783-96-5
    • DTXSID90642296
    • 2-(4-Bromophenyl)-3'-iodoacetophenone
    • MDL: MFCD02260700
    • Inchi: 1S/C14H10BrIO/c15-12-6-4-10(5-7-12)8-14(17)11-2-1-3-13(16)9-11/h1-7,9H,8H2
    • InChI Key: NWCNVZVJEFHPOU-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)C(CC1C=CC(=CC=1)Br)=O

Computed Properties

  • Exact Mass: 399.89600
  • Monoisotopic Mass: 399.89598Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.47910

2-(4-Bromophenyl)-3'-iodoacetophenone Pricemore >>

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